2,2',2''-Nitrilotrisethanol hydrobromide
Overview
Description
2,2',2''-Nitrilotrisethanol hydrobromide, also known as NTA or Triethanolamine, is a chemical compound with the molecular formula C6H15NO3. It is a colorless, viscous liquid that is commonly used in various industrial and laboratory applications. NTA is a versatile compound that has a wide range of uses, including as a chelating agent, a surfactant, and a buffering agent.
Scientific Research Applications
2,2',2''-Nitrilotrisethanol hydrobromide has a wide range of scientific research applications. It is commonly used as a chelating agent in analytical chemistry, where it is used to remove metal ions from solutions. This compound is also used as a surfactant in biochemistry, where it is used to solubilize membrane proteins. Additionally, this compound is used as a buffering agent in molecular biology, where it is used to maintain the pH of solutions.
Mechanism of Action
2,2',2''-Nitrilotrisethanol hydrobromide works by forming a complex with metal ions, which are then removed from the solution. The complex is formed through the coordination of the metal ion with the nitrogen and oxygen atoms in the this compound molecule. The resulting complex is stable and can be easily removed from the solution.
Biochemical and Physiological Effects:
This compound is generally considered to be non-toxic and has low acute toxicity. However, it can be irritating to the skin, eyes, and respiratory system. Ingestion of this compound can cause gastrointestinal irritation, nausea, and vomiting. Long-term exposure to this compound can cause liver and kidney damage.
Advantages and Limitations for Lab Experiments
2,2',2''-Nitrilotrisethanol hydrobromide has several advantages as a chelating agent, including its ability to remove metal ions from solutions and its low toxicity. However, this compound has some limitations, including its low selectivity for metal ions and its potential to form complexes with other molecules in the solution.
Future Directions
There are several future directions for research on 2,2',2''-Nitrilotrisethanol hydrobromide. One area of research is the development of more selective chelating agents that can target specific metal ions. Another area of research is the development of new surfactants and buffering agents that can be used in biochemistry and molecular biology. Additionally, research is needed to better understand the long-term effects of this compound exposure on human health.
properties
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethanol;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15NO3.BrH/c8-4-1-7(2-5-9)3-6-10;/h8-10H,1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKLUBWWAGMMAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)N(CCO)CCO.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70947978 | |
Record name | 2,2',2''-Nitrilotri(ethan-1-ol)--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70947978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25114-70-9 | |
Record name | Ethanol, 2,2′,2′′-nitrilotris-, hydrobromide (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25114-70-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,2',2''-Nitrilotrisethanol hydrobromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025114709 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2',2''-Nitrilotri(ethan-1-ol)--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70947978 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2',2''-nitrilotrisethanol hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.375 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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